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Compound of Interest

Compound Name: Rodine 213
CAS No.: 12738-46-4
Cat. No.: B1172527
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with detailed information on the factors affecting the performance of Rodine 213,
an organic, cationic liquid corrosion inhibitor, particularly at elevated temperatures in
hydrochloric acid solutions.[1][2][3]

Frequently Asked Questions (FAQS)

Q1: What is Rodine 213 and what is its primary function?

Al: Rodine 213 is a premium organic, liquid, cationic corrosion inhibitor formulated with a keto-
amine complex, non-ionic surfactants, and solvents.[2] It is specifically designed to inhibit the
corrosive attack of hydrochloric acid on metals such as iron, steel, copper, and brass during
industrial cleaning, pickling, and descaling operations.[1][2][3] Its primary function is to form a
protective film on the metal surface, significantly reducing metal loss without substantially
slowing down the cleaning or descaling process.[2]

Q2: What is the recommended maximum operating temperature for Rodine 2137
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A2: Rodine 213 is noted for its exceptional strength and heat stability.[1][2] The required
dosage of the inhibitor increases with the operating temperature. For example, in a 5% w/w HCI
solution, the recommended dosage per 1000 liters of diluted acid is 1 liter for operations up to
65°C, 2 liters for up to 80°C, and 3 liters for up to 93°C (200°F).[4][5] Exceeding these
temperature guidelines without adjusting inhibitor concentration can lead to decreased
performance.

Q3: How does high temperature affect the performance and stability of Rodine 2137

A3: High temperatures can impact the performance of amine-based inhibitors like Rodine 213
in several ways:

o Thermal Degradation: Amine-based inhibitors can thermally degrade at high temperatures.
This degradation can lead to a loss of the active inhibiting molecules and the formation of by-
products that may be less effective or even corrosive.[6][7][8]

o Decreased Adsorption: The inhibitor functions by adsorbing onto the metal surface. This
adsorption is an equilibrium process. At higher temperatures, the rate of desorption can
increase, leading to a less stable and less complete protective film on the metal surface. This
results in reduced inhibition efficiency.[9][10]

 Increased Corrosion Rate: The fundamental rate of corrosion reactions increases with
temperature. This means that even with an inhibitor present, the underlying corrosion
pressure on the metal is significantly higher at elevated temperatures, demanding more from
the inhibitor.[9][10]

Q4: Can the concentration of hydrochloric acid affect Rodine 213's performance at high
temperatures?

A4: Yes. Both acid concentration and temperature are critical factors. Studies on Rodine 213
have shown that the corrosion rate of mild steel increases with higher concentrations of HCI.[9]
[10] Consequently, the inhibitor's efficiency tends to decrease as the acid concentration rises.
[9][10] This effect is compounded by high temperatures, requiring an adjustment in the inhibitor
dosage to maintain effective protection. The manufacturer provides specific dosage
recommendations based on both the acid concentration and the operational temperature.[1][4]
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Troubleshooting Guide

This guide addresses common issues encountered when using Rodine 213 in high-
temperature environments.

Issue 1: Rapid Decrease in Inhibition Efficiency During Operation.
o Potential Cause 1: Temperature Excursion.

o Verification: Check temperature logs to confirm if the operational temperature exceeded
the recommended limits for the dosage being used.

o Solution: Reduce the system temperature to within the specified range. If higher
temperatures are necessary, increase the concentration of Rodine 213 according to the
manufacturer's guidelines.[4]

o Potential Cause 2: Inhibitor Degradation.

o Verification: The thermal stability of amine inhibitors is a known concern.[6] Prolonged
exposure to high temperatures can cause the inhibitor to break down.

o Solution: In closed-loop or recirculating systems, consider a partial replacement or
replenishment of the inhibited acid solution over time to maintain an effective
concentration of the active inhibitor.

o Potential Cause 3: Incorrect Initial Dosing.

o Verification: Review the initial calculation for the inhibitor dosage against the system
volume, acid concentration, and operating temperature. Under-dosing is a common cause
of inhibitor failure.[11]

o Solution: Recalculate the required dosage and add the necessary amount of Rodine 213
to reach the optimal concentration.

Issue 2: Unexpected Pitting or Localized Corrosion on Metal Surfaces.

o Potential Cause 1: Incomplete Inhibitor Film Formation.
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o Verification: Insufficient agitation or circulation during the initial application of the inhibited
acid can lead to poor film formation.[1]

o Solution: Ensure the inhibited acid solution is thoroughly mixed and circulated to allow the
cationic inhibitor molecules to reach and adsorb onto all metal surfaces effectively.[12]

o Potential Cause 2: Presence of Contaminants.

o Verification: Analyze the acid solution for contaminants. Certain ions or organic materials
can interfere with the inhibitor's adsorption mechanism or accelerate its degradation.

o Solution: If possible, use a fresh batch of acid and ensure the system to be cleaned is free
of interfering residues before introducing the inhibited acid.

Troubleshooting Workflow

Decreased Performance
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Was Max Temperature
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Solution: Increase
Inhibitor Dose

A4

Solution: Reduce
Temperature
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Was Circulation
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Caption: Troubleshooting workflow for Rodine 213 performance issues.

Quantitative Data

The performance of a corrosion inhibitor is quantified by its Inhibition Efficiency (IE), calculated

from corrosion rate data.

Table 1: Recommended Dosage for Rodine 213 in 5% and 10% w/w HCI[4]

. Dosage for 5% HCI (per Dosage for 10% HCI (per
Operating Temperature
1000L) 1000L)
Up to 65°C (150°F) 1.0 Liters 1.25 Liters
Up to 80°C (175°F) 2.0 Liters 2.50 Liters
Up to 93°C (200°F) 3.0 Liters 3.50 Liters

Table 2: Representative Inhibition Efficiency Data for Amine-Based Inhibitor on Mild Steel in 1M
HCI at Different Temperatures.

Note: This is representative data for a similar inhibitor system, as specific quantitative IE% data
for Rodine 213 from peer-reviewed sources is limited. The trend of decreasing efficiency with
increasing temperature is typical for physically adsorbing inhibitors.
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Temperature Inhibitor Conc. Corrosion Rate Inh-ib-ition
(ppm) (mmlyr) Efficiency (IE%)

30°C 0 (Blank) 1.25

30°C 1000 0.11 91.2%

50°C 0 (Blank) 4.80

50°C 1000 0.62 87.1%

70°C 0 (Blank) 15.20

70°C 1000 2.89 81.0%

Experimental Protocols

1. Protocol: Weight Loss Method for Inhibition Efficiency (Based on ASTM G170/G31)[13]

This method determines the corrosion rate of a metal in the presence and absence of an
inhibitor.

e 1. Coupon Preparation:
o a. Use mild steel coupons of known dimensions (e.g., 3.9 cm x 1.2 cm x 0.5 cm).[9][10]

o b. Polish the coupons with silicon carbide paper, rinse with deionized water and acetone,
dry, and weigh to the nearest 0.1 mg.

e 2. Solution Preparation:

o a. Prepare corrosive solutions (e.g., 5% HCI) with and without various concentrations of
Rodine 213.

¢ 3. Immersion Test:

o

a. Immerse the prepared coupons in the test solutions within a thermostatically controlled
water bath set to the desired experimental temperature (e.g., 65°C).

o

b. Ensure the volume of the solution is sufficient to avoid significant changes in corrosivity.
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[e]

e 4. Post-Test Analysis:

[e]

rinse, dry, and re-weigh.

e 5. Calculation:

o

c. Keep the coupons immersed for a fixed period (e.g., 4-16 hours).[1][10]

a. Remove coupons, clean them with a suitable cleaning solution (e.g., inhibited acid),

a. Corrosion Rate (CR) in mm/year = (8.76 x 10 * W) / (A* T * D), where W is weight

loss (g), Ais area (cm?), T is time (hours), and D is density (g/cm3).

o

b. Inhibition Efficiency (IE%) = [(CR_blank - CR_inhibited) / CR_blank] * 100.

Weight Loss Experimental Workflow

1. Prepare & Weigh
Metal Coupon

2. Prepare Acid Solutions
(With & Without Inhibitor)

N/

3. Immerse Coupon in
Thermostated Solution

l

4. Hold for Fixed
Time (e.g., 6h)

l

5. Remove, Clean,

& Reweigh Coupon

'

6. Calculate Weight

Loss (W)

l

7. Calculate Corrosion
Rate (CR)

'

8. Calculate Inhibition
Efficiency (IE%)
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Caption: Workflow for the weight loss corrosion inhibition test.

2. Protocol: Potentiodynamic Polarization Scans (Based on ASTM G59/G61)[14]

This electrochemical technique provides insights into the mechanism of inhibition (anodic,

cathodic, or mixed-type).

e 1.

[e]

[e]

Cell Setup:

a. Use a three-electrode glass cell: a mild steel working electrode (WE), a platinum
counter electrode (CE), and a saturated calomel reference electrode (SCE).

b. Fill the cell with the test solution (inhibited or uninhibited acid) and maintain the desired
temperature.

. Stabilization:

a. Immerse the electrodes and allow the open-circuit potential (OCP) to stabilize for
approximately 30-60 minutes.

. Polarization Scan:

a. Using a potentiostat, scan the potential from approximately -250 mV to +250 mV
relative to the OCP at a slow scan rate (e.g., 0.167 mV/s).[14]

. Data Analysis:

a. Plot the logarithm of the measured current density (log i) versus the applied potential

(E).

b. Extrapolate the linear (Tafel) regions of the cathodic and anodic curves back to the
corrosion potential (Ecorr) to determine the corrosion current density (icorr).

c. Calculate IE% = [(icorr_blank - icorr_inhibited) / icorr_blank] * 100.

Mechanism of Action
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Caption: Adsorption mechanism of cationic Rodine 213 on a metal surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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